5-(3-Nitrobenzylidene)hexahydropyrimidine-2,4,6-trione
Overview
Description
5-(3-Nitrobenzylidene)hexahydropyrimidine-2,4,6-trione is a chemical compound with the molecular formula C11H7N3O5 . It has a molecular weight of 261.19 g/mol.
Synthesis Analysis
The synthesis of spiro-connected hexahydropyrimidine-2,4,6-trione heterocyclic rings, which includes this compound, has been a subject of interest due to their biological activity and unique orientation of the functional substituents . Various strategies have been applied for the synthesis of these compounds, including the nucleophilic addition of 1,3-disubstituted barbituric acid to different electrophiles .Molecular Structure Analysis
The molecular structure of this compound is characterized by a rigid heterocyclic system . This structure is important for its biological activity and unique orientation of the functional substituents .Chemical Reactions Analysis
Barbiturate-based olefins, such as this compound, are considered activated alkenes and have been utilized in many reactions . The nucleophilic addition of 1,3-disubstituted barbituric acid to different electrophiles has been applied to prepare highly functionalized spirobarbiturate scaffolds .Scientific Research Applications
Synthesis and Theoretical Study 5-(4-nitrobenzylidene)pyrimidine-2,4,6-trione and its derivatives have been synthesized and studied for their corrosion inhibition properties for mild steel. The molecular structure and electronic construction were analyzed using density functional theory (DFT). These studies showed the compounds' efficiency as corrosion inhibitors, which varied with different concentrations, temperatures, and time (Hadi, Abduljalil, & Kareem, 2018).
Chemical Properties and Reactions 5-(Arylmethylene)hexahydropyrimidine-2,4,6-triones, including similar compounds, exhibit immunodepressive, fungicidal, and anti-inflammatory activities. These are synthesized by heating barbituric acid with aromatic aldehydes. The condensation reaction was optimized to proceed smoothly at room temperature (Zav’yalov & Zavozin, 1994).
Supramolecular Structures The title compounds, including variants of 5-(arylmethylene)hexahydropyrimidine-2,4,6-triones, show evidence of intramolecular charge separation. Their molecular structures feature wide angles at the methine C atom linking two rings. These molecules exhibit interesting hydrogen-bonded chains and chains of fused hydrogen-bonded rings (Rezende et al., 2005).
Spectral-Luminescent Properties 5-(Benzylidene)pyrimidine-2,4,6-triones with different substituents were synthesized and studied for their spectral-luminescent properties. These compounds exhibit aggregation-induced emission (AIE) characteristics and can be employed as fluorescent probes for detecting ethanol content in aqueous solutions (Mendigalieva et al., 2022).
Future Directions
Spiro-connected hexahydropyrimidine-2,4,6-trione heterocyclic rings, including 5-(3-Nitrobenzylidene)hexahydropyrimidine-2,4,6-trione, have received increasing attention due to their biological activity and synthetic methods . Future research may focus on developing more efficient synthetic strategies and exploring their biological activities further .
properties
IUPAC Name |
5-[(3-nitrophenyl)methylidene]-1,3-diazinane-2,4,6-trione |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H7N3O5/c15-9-8(10(16)13-11(17)12-9)5-6-2-1-3-7(4-6)14(18)19/h1-5H,(H2,12,13,15,16,17) |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
BRGHLSCNAIQJPE-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=CC(=C1)[N+](=O)[O-])C=C2C(=O)NC(=O)NC2=O |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H7N3O5 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID40294340 |
Source
|
| Record name | 5-[(3-nitrophenyl)methylidene]-1,3-diazinane-2,4,6-trione | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID40294340 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
261.19 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
27402-32-0 |
Source
|
| Record name | NSC95882 | |
| Source | DTP/NCI | |
| URL | https://dtp.cancer.gov/dtpstandard/servlet/dwindex?searchtype=NSC&outputformat=html&searchlist=95882 | |
| Description | The NCI Development Therapeutics Program (DTP) provides services and resources to the academic and private-sector research communities worldwide to facilitate the discovery and development of new cancer therapeutic agents. | |
| Explanation | Unless otherwise indicated, all text within NCI products is free of copyright and may be reused without our permission. Credit the National Cancer Institute as the source. | |
| Record name | 5-[(3-nitrophenyl)methylidene]-1,3-diazinane-2,4,6-trione | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID40294340 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | 27402-32-0 | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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